Formosadimer B
Overview
Description
Formosadimer B is a natural product found in Calocedrus macrolepis with data available.
Scientific Research Applications
Phenotype-Genotype Correlations
The research on Formosadimer B includes exploring its implications in genetic disorders such as epidermolysis bullosa (EB). One study focused on dystrophic forms of EB, demonstrating considerable phenotypic variability. The research identified mutations in the type VII collagen gene (COL7A1), which is crucial in anchoring fibrils at the dermal–epidermal junction. Through DNA analysis, numerous distinct and novel mutations were found, contributing to the improved subclassification of DEB with prognostic implications and offering a foundation for accurate genetic counseling and prenatal diagnosis in families at risk (Varki et al., 2006).
Condition-Specific Measure of Locus of Control
Form C of the Multidimensional Health Locus of Control (MHLC) scales is an 18-item, condition-specific locus of control scale, which can be adapted for use with various medical or health-related conditions. It has been utilized in patients with conditions like rheumatoid arthritis, chronic pain, diabetes, and cancer, helping in establishing the factor structure of Form C and validating its four subscales: Internality; Chance; Doctors; and Other (powerful) People. This scale has shown considerable concurrent and construct validity, underlining its utility in research for condition-specific psychological assessment (Wallston et al., 1994).
Psychosocial Impact and Support Needs
Research on the psychosocial impact of diseases like epidermolysis bullosa (EB), where this compound could be relevant, highlights the significant psychosocial challenges faced by affected individuals. The studies underscore the importance of understanding the disease at intraindividual, interindividual, and sociocultural levels. The findings emphasize the need for a range of support mechanisms, from skills-based interventions and peer support to long-term specialist psychological support, tailored to the varying needs of individuals living with such conditions (Dures et al., 2011).
Properties
Molecular Formula |
C46H68O4 |
|---|---|
Molecular Weight |
685 g/mol |
IUPAC Name |
(4bS,8aS,9R,10S)-9-[[(4bS,8aS)-4b,8,8-trimethyl-2-propan-2-yl-5,6,7,8a-tetrahydrophenanthren-3-yl]oxy]-10-(2-butoxyethoxy)-4b,8,8-trimethyl-2-propan-2-yl-5,6,7,8a,9,10-hexahydrophenanthren-3-ol |
InChI |
InChI=1S/C46H68O4/c1-12-13-22-48-23-24-49-40-34-26-32(29(2)3)37(47)27-36(34)46(11)21-15-19-44(8,9)42(46)41(40)50-38-28-35-31(25-33(38)30(4)5)16-17-39-43(6,7)18-14-20-45(35,39)10/h16-17,25-30,39-42,47H,12-15,18-24H2,1-11H3/t39-,40-,41-,42-,45+,46+/m0/s1 |
InChI Key |
IVENDBLQCBPCGR-RQBKSZSXSA-N |
Isomeric SMILES |
CCCCOCCO[C@@H]1[C@@H]([C@@H]2[C@](CCCC2(C)C)(C3=CC(=C(C=C13)C(C)C)O)C)OC4=C(C=C5C=C[C@@H]6[C@@](C5=C4)(CCCC6(C)C)C)C(C)C |
Canonical SMILES |
CCCCOCCOC1C(C2C(CCCC2(C3=CC(=C(C=C13)C(C)C)O)C)(C)C)OC4=C(C=C5C=CC6C(CCCC6(C5=C4)C)(C)C)C(C)C |
synonyms |
formosadimer B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
